Cas no 1444-65-1 (2-phenylcyclohexan-1-one)

2-phenylcyclohexan-1-one Properties

Names and Identifiers

• 2-Phenylcyclohexanone
• (+/-)-2-phenylcyclohexanone
• (RS)-2-phenylcyclohexanone
• 2-phenyl-1-cyclohexanone
• 2-phenylcyclohexanon
• 2-phenyl-cyclohexanone
• AC1Q6EOR
• AG-D-87611
• Cyclohexanone, 2-phenyl-
• NSC22252
• phenylcyclohexanone
• rac-2-phenylcyclohexanone
• (?à)-2-Phenylcyclohexanone
• a-Phenylcyclohexanone
• alpha-Phenylcyclohexanone
• NSC 22252
• 2-phenylcyclohexan-1-one
• J-007953
• AKOS000121318
• DRLVMOAWNVOSPE-UHFFFAOYSA-
• Cyclohexanone,2-phenyl-
• 2,2-BIS(4-CARBOXY-3-NITROPHENYL)HEXAFLUOROPROPANE98
• A808217
• AI3-07036
• NSC-22252
• EN300-21657
• SY048753
• CS-B0294
• AC-18814
• 2-phenyl-cyclohexan-1-one
• FT-0633543
• EINECS 215-888-7
• 2-Phenylcyclohexanone, 98%
• 1444-65-1
• DTXSID501314883
• NS00044778
• Z104507604
• InChI=1/C12H14O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2
• DS-12149
• Cyclohexanone, phenyl-
• AKOS016038082
• MFCD00001629
• 2- phenylcyclohexanone
• SCHEMBL190786
• 2-phenyl cyclohexanone
• P1311
• phenyl cyclohexanone
• DB-021499
• (+/-)-2-Phenylcyclohexanone; 2-Phenyl-1-cyclohexanone; NSC 22252; a-Phenylcyclohexanone
• 2-Phenyl-cyclohexanone
• 2-Phenyl-1-cyclohexanone
• +Expand

• MDL： MFCD00001629
• InChIKey： DRLVMOAWNVOSPE-UHFFFAOYSA-N
• Inchi： 1S/C12H14O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2
• SMILES： C1=CC=C(C=C1)C2CCCCC2=O

Computed Properties

• Exact Mass: 174.104465g/mol
• Surface Charge: 0
• XLogP3: 2.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.104465g/mol
• Monoisotopic Mass: 174.104465g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 13
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 2.91330
• PSA: 17.07
• Refractive Index: 1.5180 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 161-163 ºC (16 Torr)
• Melting Point: gt. 57.0 to 61.0 deg-C
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• Color/Form: White crystalline powder.
• Solubility: Not determined
• Density: 1.042±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone